Cas no 16112-40-6 (4H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-4-phenyl-)

• Product Name: 4H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-4-phenyl-
• CAS No: 16112-40-6
• MF: C₂₂H₁₉N₃
• MW: 325.406364679337
• CID: 1340897
• PubChem ID: 771506
• Update Time: 2025-04-20

4H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3,5-bis(4-methylphenyl)-4-phenyl-
• 3,5-bis(4-methylphenyl)-4-phenyl-1,2,4-triazole
• 3,5-bis(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole
• STL580268
• 4-Phenyl-3,5-di-p-tolyl-4H-1,2,4-triazole
• AKOS030510763
• SCHEMBL12593291
• 16112-40-6
• DTXSID20354390

• Inchi： 1S/C22H19N3/c1-16-8-12-18(13-9-16)21-23-24-22(19-14-10-17(2)11-15-19)25(21)20-6-4-3-5-7-20/h3-15H,1-2H3
• InChI Key： VWSPCEALQPOMOO-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC(C)=CC=2)=NN=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 325.15807
• Monoisotopic Mass: 325.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71